Cas no 55910-09-3 (Cyclohexaneacetic acid,propyl ester)

Cyclohexaneacetic acid,propyl ester structure
55910-09-3 structure
Product name:Cyclohexaneacetic acid,propyl ester
CAS No:55910-09-3
MF:C11H20O2
MW:184.275303840637
CID:370534
PubChem ID:91924

Cyclohexaneacetic acid,propyl ester Chemical and Physical Properties

Names and Identifiers

    • Cyclohexaneacetic acid,propyl ester
    • propyl cyclohexaneacetate
    • Cyclohexan-essigsaeure-propylester
    • cyclohexyl-acetic acid propyl ester
    • Cyclohexyl-essigsaeure-propylester
    • Einecs 259-891-1
    • propylcyclohexylacetate
    • AKOS008949072
    • propyl cyclohexyl acetate
    • DTXSID00971327
    • Cyclohexaneacetic acid, propyl ester
    • AI3-33547
    • SCHEMBL3116769
    • NS00054098
    • 55910-09-3
    • propyl cyclohexylacetate
    • Inchi: InChI=1S/C11H20O2/c1-2-8-13-11(12)9-10-6-4-3-5-7-10/h10H,2-9H2,1H3
    • InChI Key: QZQLNUYDNNRPMA-UHFFFAOYSA-N
    • SMILES: CCCOC(=O)CC1CCCCC1

Computed Properties

  • Exact Mass: 184.14600
  • Monoisotopic Mass: 184.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3Ų
  • XLogP3: 3.7

Experimental Properties

  • PSA: 26.30000
  • LogP: 2.91000

Cyclohexaneacetic acid,propyl ester Security Information

Cyclohexaneacetic acid,propyl ester Related Literature

Recommend Articles

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Hubei Changfu Chemical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Changfu Chemical Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.